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Compound of Interest

Compound Name: NNC-05-2045 hydrochloride
CAS No.: 184845-18-9
Cat. No.: B1679351
Get Quote
. J

Introduction & Biological Context

NNC-05-2045 hydrochloride is a potent, selective blocker of the CIC-1 skeletal muscle
chloride channel. By inhibiting chloride conductance (

), it destabilizes the resting membrane potential in skeletal muscle fibers, inducing
hyperexcitability characteristic of myotonia congenita.

In drug development and physiological research, the integrity of NNC-05-2045 data relies
heavily on the precision of the initial stock solution. Improper solubilization can lead to micro-
precipitation, resulting in variable effective concentrations (

) in patch-clamp or myography assays. This guide outlines a self-validating protocol to ensure
reproducibility.

Mechanism of Action

The following diagram illustrates the physiological cascade triggered by NNC-05-2045,
validating its use in modeling myotonic hyperexcitability.
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Figure 1: Pharmacological cascade of NNC-05-2045 leading to myotonic hyperexcitability.

Physicochemical Profile

Before handling, verify the specific batch properties. The values below represent the standard
Hydrochloride salt form.

Property Specification Critical Note
) Do not confuse with the free
Compound Name NNC-05-2045 Hydrochloride
base.
Unique identifier for the HCI
CAS Number 184845-18-9
salt.[1][2]
) Use this exact value for
Molecular Weight 451.01 g/mol _ _
Molarity calculations.
_ _ Discard if discolored (dark
Appearance Off-white to pale yellow solid
brown/black).
Solubility (DMSO) ~45 mg/mL (approx. 100 mM) Recommended solvent.
B Do NOT use water for stock
Solubility (Water) Insoluble / Poor ]
solutions.
. Store desiccant in the
Hygroscopicity Moderate

secondary container.

Solvent Selection & Stability Assessment

The Golden Rule: Dissolve "Like in Like." NNC-05-2045 HCl is a lipophilic salt.

e Primary Solvent:Anhydrous DMSO (Dimethyl Sulfoxide).
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o Why: DMSO ensures complete solubilization of the hydrophobic phenylalkylamine core
while stabilizing the HCI counter-ion.

o Grade: Use PCR-grade or cell-culture grade DMSO (

99.9%) stored over molecular sieves to prevent water absorption.

e Secondary Option: Ethanol (absolute).

o Note: Ethanol evaporates faster than DMSO, potentially altering concentration over time in
stored aliquots. Use only if DMSO is incompatible with the downstream assay.

o Forbidden Solvent: Aqueous buffers (PBS, Saline, Water).

o Risk:[3][4] Attempting to dissolve the powder directly in water will result in a suspension,
not a solution, causing massive dosing errors.

Protocol: Preparation of 10 mM Stock Solution

Target Concentration: 10 mM Total Volume: Variable (Calculated based on mass)
Equipment Required
» Analytical Balance (Precision

0.01 mg)

o Vortex Mixer
o Amber Glass Vials (Borosilicate) — Plastic tubes may leach plasticizers in 100% DMSO.

e Pipettes (P1000, P200)

Step-by-Step Methodology

1. Gravimetric Measurement Do not attempt to weigh a pre-set amount (e.g., exactly 10 mg).
Instead, weigh a small amount of powder into the tared vial and record the exact mass.

e Example Mass: 5.42 mg
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2. Volume Calculation Calculate the required volume of DMSO (

) using the formula:

Calculation for 5.42 mg:

o Action: Add 1202 uL of Anhydrous DMSO.

3. Solubilization

» Add the calculated volume of DMSO to the vial.
» Vortex vigorously for 30—60 seconds.

o Visual Check: Hold the vial against a light source. The solution must be completely clear. If
"schlieren” lines (swirls) or particulates are visible, vortex again or sonicate in a water bath at
37°C for 2 minutes.

4. Aliquoting & Storage
» Divide the stock into small aliquots (e.g., 50 uL) to avoid freeze-thaw cycles.
o Storage: -20°C (stable for 6 months) or -80°C (stable for >1 year).

Serial Dilution for Working Solutions

Critical Warning: When diluting the DMSO stock into aqueous buffer (e.g., Ringer's solution),
the drug may precipitate if the local concentration is too high during mixing.

Dilution Workflow

To achieve a final assay concentration (e.g., 10 uM) from a 10 mM stock:
 Intermediate Dilution (Optional but Recommended):
o Dilute 10 mM stock 1:10 in DMSO to create a 1 mM Sub-Stock.

¢ Final Dilution:
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o Dilute the 1 mM Sub-Stock 1:100 into the assay buffer (rapidly vortexing the buffer while
adding the drug).

o Final DMSO Concentration: 1%. (Ensure your biological control includes 1% DMSO).

Step 1: Weigh Powder
(e.g., 5-10 mg)

Step 2: Add DMSO

(Calc: Mass / MW / 0.01)

Step 3: Vortex & Inspect
(Must be clear)

Step 4: Aliquot & Freeze

(-20°C)

Thaw on ice

Click to download full resolution via product page
Figure 2: Operational workflow for stock preparation and handling.
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o Authoritative source on CIC-1 channel physiology and block mechanisms.
e Source for standard operating procedures regarding DMSO/Aqueous dilutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. medkoo.com [medkoo.com]

. abmole.com [abmole.com]

. philjournalsci.dost.gov.ph [philjournalsci.dost.gov.ph]
. selleckchem.com [selleckchem.com]

. bocsci.com [bocsci.com]

. scholar.nycu.edu.tw [scholar.nycu.edu.tw]

°
~ » [6)] EaN w N -

. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Application Note: Precision Preparation of NNC-05-
2045 Hydrochloride Stock Solutions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679351/docs#application-note-precision-
preparation-of-nnc-05-2045-hydrochloride-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679351?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

